2-acetyl-6,7-dimethoxy-1-(2-pyridinyl)-1,2,3,4-tetrahydroisoquinoline

• IUPAC Name: 1-(6,7-dimethoxy-1-pyridin-2-yl-3,4-dihydro-1H-isoquinolin-2-yl)ethanone
• InChI: InChI=1S/C18H20N2O3/c1-12(21)20-9-7-13-10-16(22-2)17(23-3)11-14(13)18(20)15-6-4-5-8-19-15/h4-6,8,10-11,18H,7,9H2,1-3H3
• InChI Key: XWTHHVZAFRUUTI-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC2=CC(=C(C=C2C1C3=CC=CC=N3)OC)OC
• Molecular Formula: C18H20N2O3
• Molecular Weight: 312.4 g/mol

Description

2-acetyl-6,7-dimethoxy-1-(2-pyridinyl)-1,2,3,4-tetrahydroisoquinoline (ADT) is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. ADT is a tetrahydroisoquinoline derivative that has been synthesized through various methods.

Mechanism of Action

The mechanism of action of 2-acetyl-6,7-dimethoxy-1-(2-pyridinyl)-1,2,3,4-tetrahydroisoquinoline is not fully understood, but it is thought to involve the modulation of various signaling pathways in cells. 2-acetyl-6,7-dimethoxy-1-(2-pyridinyl)-1,2,3,4-tetrahydroisoquinoline has been shown to activate the Nrf2/ARE pathway, which is involved in the regulation of oxidative stress and inflammation. 2-acetyl-6,7-dimethoxy-1-(2-pyridinyl)-1,2,3,4-tetrahydroisoquinoline has also been shown to inhibit the PI3K/Akt/mTOR pathway, which is involved in cell proliferation and survival.
Biochemical and Physiological Effects:
2-acetyl-6,7-dimethoxy-1-(2-pyridinyl)-1,2,3,4-tetrahydroisoquinoline has been shown to have various biochemical and physiological effects. In animal models, 2-acetyl-6,7-dimethoxy-1-(2-pyridinyl)-1,2,3,4-tetrahydroisoquinoline has been shown to improve cognitive function, reduce oxidative stress, and inhibit the growth of cancer cells. 2-acetyl-6,7-dimethoxy-1-(2-pyridinyl)-1,2,3,4-tetrahydroisoquinoline has also been shown to modulate the levels of various neurotransmitters, including dopamine, serotonin, and norepinephrine.

Advantages and Limitations for Lab Experiments

2-acetyl-6,7-dimethoxy-1-(2-pyridinyl)-1,2,3,4-tetrahydroisoquinoline has several advantages for lab experiments, including its relatively simple synthesis method and its potential applications in various fields. However, there are also limitations to using 2-acetyl-6,7-dimethoxy-1-(2-pyridinyl)-1,2,3,4-tetrahydroisoquinoline in lab experiments, including its relatively low potency and its potential toxicity at high doses.

Future Directions

There are several future directions for research on 2-acetyl-6,7-dimethoxy-1-(2-pyridinyl)-1,2,3,4-tetrahydroisoquinoline. One direction is to further explore its potential applications in drug discovery, particularly in the development of new drugs for neurodegenerative diseases and cancer. Another direction is to further elucidate its mechanism of action and the signaling pathways involved. Additionally, there is a need for further studies on the safety and toxicity of 2-acetyl-6,7-dimethoxy-1-(2-pyridinyl)-1,2,3,4-tetrahydroisoquinoline at different doses.

Scientific Research Applications

2-acetyl-6,7-dimethoxy-1-(2-pyridinyl)-1,2,3,4-tetrahydroisoquinoline has been studied for its potential applications in various fields, including neuroscience, cancer research, and drug discovery. In neuroscience, 2-acetyl-6,7-dimethoxy-1-(2-pyridinyl)-1,2,3,4-tetrahydroisoquinoline has been shown to have neuroprotective effects and to improve cognitive function in animal models of Alzheimer's disease. In cancer research, 2-acetyl-6,7-dimethoxy-1-(2-pyridinyl)-1,2,3,4-tetrahydroisoquinoline has been shown to inhibit the growth of cancer cells and to induce apoptosis. In drug discovery, 2-acetyl-6,7-dimethoxy-1-(2-pyridinyl)-1,2,3,4-tetrahydroisoquinoline has been used as a starting point for the development of new drugs.